5-(3-Methoxyphenyl)-7-phenyl-4-aminopyrrolo[2,3-d]pyrimidine

• Molecular Formula: C19H16N4O
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 5-(3-methoxyphenyl)-7-phenylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C19H16N4O/c1-24-15-9-5-6-13(10-15)16-11-23(14-7-3-2-4-8-14)19-17(16)18(20)21-12-22-19/h2-12H,1H3,(H2,20,21,22)
• InChI Key: JSPJGKUIWGWCRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CN(C3=NC=NC(=C23)N)C4=CC=CC=C4

Description

5-(3-Methoxyphenyl)-7-phenyl-4-aminopyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C19H16N4O and its molecular weight is 316.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1.27 g of 4-(3-methoxyphenyl)-1-phenyl-2-amino-3-cyanopyrrole are heated at 180° C. with a spatula tipful of dimethylaminopyridine for 7 h in 14 ml of formamide under a nitrogen atmosphere. After cooling to RT, the mixture is treated with water and the crystals obtained are filtered off, washed with water and dried. After chromatography on silica gel (ethyl acetate/hexane 4:1), the product-containing fractions are concentrated, slurried in ether and filtered. 5-(3-Methoxyphenyl)-7-phenyl-4-aminopyrrolo[2,3-d]pyrimidine having a melting point of 159°-160° C. is obtained. 1H--NMR (d6 -DMSO): delta (ppm)=3.8 (s, 3H), 6.3 (br. s, 2H), 6.9 (br. d, 1H), 7.1 (m, 2H), 7.3-7.45 (m, 2H), 7.55(t, 2H), 7.75 (s, 1H), 7.9 (d, 2H), 8.2 (s, 1H).